Cas no 1805148-28-0 (6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid)

• Product Name: 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid
• CAS No: 1805148-28-0
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4856021
• Update Time: 2025-05-23

6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)3-1-5(12)13-8(11)4(3)2-6(14)15/h1,7H,2H2,(H2,12,13)(H,14,15)
• InChI Key： HYWMVQGWKGMPHQ-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid

6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid (CAS No. 1805148-28-0): A Comprehensive Overview

6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid, identified by the CAS registry number 1805148-28-0, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of amino, difluoromethyl, and iodine substituents on the pyridine ring introduces a high degree of functionalization, making it a valuable substrate for further chemical modifications and explorations.

The synthesis of 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. The strategic placement of substituents on the pyridine ring is critical for achieving the desired chemical properties. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, thereby improving the yield and purity of the compound. These improvements are particularly important for applications requiring high-quality materials, such as in pharmaceuticals or advanced materials science.

The structural features of this compound make it an attractive candidate for various applications. The amino group (-NH₂) provides nucleophilic character, enabling participation in hydrogen bonding and other non-covalent interactions. The difluoromethyl group (-CF₂H) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its reactivity in certain reactions. Additionally, the iodine atom (-I) at position 2 contributes to both electronic effects and potential radiopharmaceutical applications due to its radioactivity.

Recent studies have highlighted the potential of 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid in drug discovery and development. Its unique combination of functional groups makes it a promising lead compound for designing bioactive molecules targeting specific biological pathways. For instance, researchers have explored its role as a precursor for developing inhibitors against key enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The pyridine-based structure can serve as a building block for constructing advanced materials with tailored electronic properties. For example, incorporating this compound into polymer frameworks could enhance their conductivity or mechanical stability, opening avenues for use in electronics or energy storage devices.

The integration of computational chemistry tools has significantly advanced our understanding of 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental work by predicting optimal conditions for synthesis and application, thereby accelerating research progress.

In conclusion, 6-Amino-4-(difluoromethyl)-2-iodopyridine-3-acetic acid (CAS No. 1805148-28-0) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical innovations.